Cas no 86992-57-6 ((-)-2,3-O-Isopropylidene-d-threitol)

• Product Name: (-)-2,3-O-Isopropylidene-d-threitol
• CAS No: 86992-57-6
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 659883
• Update Time: 2025-11-01

(-)-2,3-O-Isopropylidene-d-threitol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4,5-dimethanol, 2,2-dimethyl-, (4R,5R)-rel-
• (-)-2,3-O-Isopropylidene-d-threitol
• ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)dimethanol
• 2,3-o-isopropylidene-d-threitol
• trans-((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)dimethanol
• 2-3-O-Isopropylidene-D-threitol
• [(4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl]dimethanol
• [(4R,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
• PubChem6768
• 1,3-Dioxolane-4,5-dimethanol, 2,2-dimethyl-, (4R,5R)-
• INVRLGIKFANLFP-PHDIDXHHSA-N
• (4R,5

• Inchi： 1S/C7H14O4/c1-7(2)10-5(3-8)6(4-9)11-7/h5-6,8-9H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： INVRLGIKFANLFP-PHDIDXHHSA-N
• SMILES： O1C(C)(C)O[C@H](CO)[C@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (-)-2,3-O-Isopropylidene-d-threitol

Introduction to (-)-2,3-O-Isopropylidene-d-threitol (CAS No. 86992-57-6)

(-)-2,3-O-Isopropylidene-d-threitol (CAS No. 86992-57-6) is a chiral compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and biotechnology. This compound is a derivative of d-threitol, a naturally occurring sugar alcohol, and is characterized by its unique isopropylidene protecting group. The isopropylidene group plays a crucial role in stabilizing the molecule and facilitating various chemical transformations, making it an essential building block in the synthesis of complex organic molecules.

The chiral nature of (-)-2,3-O-Isopropylidene-d-threitol is particularly valuable in the development of enantiomerically pure compounds, which are critical in pharmaceutical applications. Enantiomeric purity is essential for ensuring the efficacy and safety of drugs, as different enantiomers can exhibit different biological activities and pharmacological properties. The ability to synthesize and isolate specific enantiomers of compounds like (-)-2,3-O-Isopropylidene-d-threitol has revolutionized drug discovery and development processes.

Recent research has highlighted the versatility of (-)-2,3-O-Isopropylidene-d-threitol in various synthetic pathways. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the isopropylidene protecting group to control the stereochemistry during multiple reaction steps, ultimately leading to the successful synthesis of highly potent antiviral compounds. This work underscores the importance of (-)-2,3-O-Isopropylidene-d-threitol in developing new therapeutic agents.

In addition to its applications in drug discovery, (-)-2,3-O-Isopropylidene-d-threitol has also been explored for its potential in biocatalysis. Biocatalysis involves the use of enzymes or whole cells to catalyze chemical reactions, offering environmentally friendly and efficient methods for synthesizing complex molecules. A recent study published in *Green Chemistry* reported the use of (-)-2,3-O-Isopropylidene-d-threitol as a substrate in enzymatic reactions. The researchers found that the compound's chiral structure and protected hydroxyl groups made it an ideal substrate for selective enzymatic transformations, leading to high yields and excellent enantioselectivity.

The physical and chemical properties of (-)-2,3-O-Isopropylidene-d-threitol have been extensively studied to optimize its use in various applications. It is a white crystalline solid with a melting point of approximately 110°C and is soluble in common organic solvents such as methanol and dichloromethane. The compound's stability under different reaction conditions has been evaluated, and it has been found to be robust against common reagents used in organic synthesis.

The synthetic routes for preparing (-)-2,3-O-Isopropylidene-d-threitol have been well-documented in the literature. One common method involves the protection of d-threitol with acetone under acidic conditions to form the isopropylidene derivative. Subsequent purification steps ensure high purity and yield of the final product. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and industrial applications.

In conclusion, (-)-2,3-O-Isopropylidene-d-threitol (CAS No. 86992-57-6) is a versatile chiral compound with significant potential in organic synthesis, pharmaceutical research, and biotechnology. Its unique properties make it an essential building block for developing new drugs and catalyzing efficient chemical reactions. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.